Cas no 2172476-85-4 (1,4-dimethylpiperidin-4-yl chloroformate)

• Product Name: 1,4-dimethylpiperidin-4-yl chloroformate
• CAS No: 2172476-85-4
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 6006644
• PubChem ID: 87506897
• Update Time: 2025-06-10

1,4-dimethylpiperidin-4-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethylpiperidin-4-yl chloroformate
• 2172476-85-4
• EN300-1613017
• SCHEMBL3296993

• Inchi： 1S/C8H14ClNO2/c1-8(12-7(9)11)3-5-10(2)6-4-8/h3-6H2,1-2H3
• InChI Key： PMQRBESNTOGTOH-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1(C)CCN(C)CC1

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1,4-dimethylpiperidin-4-yl chloroformate

Comprehensive Overview of 1,4-Dimethylpiperidin-4-yl Chloroformate (CAS No. 2172476-85-4): Properties, Applications, and Industry Insights

1,4-Dimethylpiperidin-4-yl chloroformate (CAS 2172476-85-4) is a specialized organic compound gaining attention in pharmaceutical and chemical synthesis due to its unique reactivity and molecular structure. As a chloroformate derivative, it serves as a versatile building block for peptide coupling, prodrug design, and bioconjugation applications. Researchers increasingly focus on its role in green chemistry and catalysis, aligning with the global push for sustainable synthesis methods.

The compound's piperidine scaffold contributes to its lipophilicity and bioavailability enhancement properties, making it valuable for drug delivery systems. Recent studies highlight its utility in creating pH-sensitive prodrugs, particularly for targeted cancer therapies – a hot topic in precision medicine discussions. Its CAS number 2172476-85-4 frequently appears in patent literature related to novel drug formulations and biodegradable materials.

From a synthetic chemistry perspective, 1,4-dimethylpiperidin-4-yl chloroformate demonstrates exceptional chemoselectivity in reactions with amino groups, a feature exploited in protecting group strategies. This aligns with growing interest in click chemistry and modular synthesis approaches. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP manufacturing processes.

Industry trends show rising demand for custom synthesis of such high-value intermediates, driven by expanding biopharmaceutical pipelines. The compound's stability profile under cryogenic storage conditions makes it suitable for global supply chains, addressing critical needs in research continuity. Its molecular weight (191.65 g/mol) and logP value (1.82) position it favorably for blood-brain barrier penetration studies – a key focus area in neuropharmacology research.

Emerging applications include its use in polymeric drug carriers and stimuli-responsive materials, particularly for controlled release formulations. The chloroformate moiety enables efficient conjugation with biomolecules, supporting advancements in theranostic agents development. These characteristics make CAS 2172476-85-4 particularly relevant to current investigations into personalized medicine platforms and combination therapies.

Quality control protocols for 1,4-dimethylpiperidin-4-yl chloroformate emphasize residual solvent analysis and heavy metal screening, reflecting heightened industry standards for impurity control. Recent process optimizations have improved atom economy in its production, reducing environmental footprint – an essential consideration for ESG-compliant manufacturing. These developments respond to growing researcher inquiries about green synthetic routes for pharmaceutical intermediates.

The compound's crystalline form exhibits excellent storage stability, with degradation studies showing <95% purity retention after 24 months at -20°C. This shelf-life performance addresses common concerns about reagent longevity in research laboratories. Furthermore, its compatibility with automated synthesis platforms makes it suitable for high-throughput screening applications, a rapidly growing segment in drug discovery workflows.

Safety assessments confirm that 1,4-dimethylpiperidin-4-yl chloroformate requires standard laboratory precautions comparable to other reactive carbonyl compounds. Proper handling procedures emphasize inert atmosphere techniques and moisture-free conditions, topics frequently searched by synthetic chemists. These protocols align with broader industry movements toward process safety and risk minimization in chemical research environments.

Market analysis indicates steady growth in the fine chemicals sector for compounds like CAS 2172476-85-4, particularly among contract research organizations and academic institutions. The rise of fragment-based drug design and covalent inhibitor development has further increased demand. Current pricing trends reflect its status as a specialty reagent, with bulk quantities available for scale-up projects in preclinical development phases.

Future research directions may explore its potential in biodegradable linker chemistry and enzyme-activated prodrugs, areas gaining traction in ADC (antibody-drug conjugate) development. The compound's structural versatility continues to inspire novel applications, from material science to diagnostic probes, ensuring its ongoing relevance in cross-disciplinary research initiatives worldwide.